N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea

• IUPAC Name: 1-[2-(4-methylphenyl)sulfanylethyl]-3-phenylthiourea
• InChI: InChI=1S/C16H18N2S2/c1-13-7-9-15(10-8-13)20-12-11-17-16(19)18-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3,(H2,17,18,19)
• InChI Key: LAHSABGTQPEPKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCNC(=S)NC2=CC=CC=C2
• Molecular Formula: C16H18N2S2
• Molecular Weight: 302.5 g/mol

Description

N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea (MPTU) is a chemical compound that has been widely used in scientific research due to its varied applications. MPTU is a thiourea derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has been used in various scientific research applications, including the study of the effects of oxidative stress on cells, the evaluation of the toxicity of environmental pollutants, and the investigation of the role of oxidative stress in the development of diseases such as diabetes and cancer. N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has also been used as a tool to study the mechanism of action of various drugs and to evaluate the efficacy of new drugs.

Mechanism of Action

N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea acts as an antioxidant by scavenging free radicals and inhibiting lipid peroxidation. N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has also been shown to inhibit the activity of the enzyme xanthine oxidase, which is involved in the production of reactive oxygen species. Additionally, N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has been shown to have various biochemical and physiological effects, including the reduction of oxidative stress, the inhibition of inflammation, the improvement of insulin sensitivity, and the protection of cells against apoptosis. N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea in lab experiments is its ability to act as a potent antioxidant and to protect cells against oxidative stress. Additionally, N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea is relatively easy to synthesize and purify, making it a useful tool for researchers. However, one limitation of using N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea is its potential toxicity, which can vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions related to N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea, including the investigation of its potential therapeutic applications in the treatment of diseases such as diabetes and cancer. Additionally, the development of new derivatives of N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea with improved efficacy and reduced toxicity is an area of ongoing research. Finally, the use of N-{2-[(4-methylphenyl)thio]ethyl}-N'-phenylthiourea as a tool to study the mechanisms of action of various drugs and to evaluate the efficacy of new drugs is an area of future research.